Cas no 1804694-49-2 (2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine)

2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine is a halogenated pyridine derivative featuring both amino and difluoromethyl functional groups, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The bromo substituent at the 2-position enhances reactivity for cross-coupling reactions, while the diamino groups offer sites for further functionalization. The difluoromethyl group contributes to metabolic stability and bioavailability, which is valuable in drug design. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for research and industrial use, it is handled under standard laboratory conditions.

2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine structure

1804694-49-2 structure

Product Name:2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine

CAS No:1804694-49-2

MF:C₆H₆BrF₂N₃

MW:238.03274679184

CID:4849484

Update Time:2025-05-24

2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine
- Inchi： 1S/C6H6BrF2N3/c7-4-3(10)1-2(5(8)9)6(11)12-4/h1,5H,10H2,(H2,11,12)
- InChI Key： ZDHUWSLIYJYADL-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(F)F)C(N)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
XLogP3: 1.5
Topological Polar Surface Area: 64.9

2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029074397-250mg	2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine	1804694-49-2	97%	250mg	$499.20	2022-04-01
Alichem	A029074397-500mg	2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine	1804694-49-2	97%	500mg	$863.90	2022-04-01
Alichem	A029074397-1g	2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine	1804694-49-2	97%	1g	$1,490.00	2022-04-01

2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine

Recent Advances in the Study of 2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine (CAS: 1804694-49-2)

The compound 2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine (CAS: 1804694-49-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of 2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its bromo and amino functional groups make it an attractive candidate for further derivatization, enabling the development of libraries of compounds with diverse biological activities. The difluoromethyl group, in particular, has been noted for its ability to modulate the physicochemical properties of the molecule, enhancing its metabolic stability and bioavailability.

One of the key areas of research involving this compound is its potential as an inhibitor of specific enzymatic targets. Preliminary in vitro studies have demonstrated promising activity against a range of kinases and other enzymes involved in signal transduction pathways. These findings suggest that 2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine could serve as a valuable scaffold for the development of targeted therapies in oncology and inflammatory diseases.

In addition to its biological activity, recent advancements in the synthetic methodology for this compound have been reported. Researchers have developed more efficient and scalable routes to its production, addressing previous challenges related to yield and purity. These improvements are expected to facilitate further exploration of its applications in medicinal chemistry and drug discovery.

Despite these promising developments, challenges remain in fully elucidating the mechanism of action and optimizing the pharmacological profile of derivatives based on this scaffold. Ongoing studies are focused on structure-activity relationship (SAR) analyses to identify the most potent and selective analogs. Furthermore, in vivo studies are needed to validate the therapeutic potential of these compounds in disease models.

In conclusion, 2-Bromo-3,6-diamino-5-(difluoromethyl)pyridine represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for the discovery of new therapeutic agents. Continued research efforts are expected to yield deeper insights into its applications and potential clinical benefits.